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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylphenol

Cat. No.: B051444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties and

analytical methodologies related to 4-Bromo-3,5-dimethylphenol, a key reagent in various

chemical syntheses.

Physicochemical Properties of 4-Bromo-3,5-
dimethylphenol
4-Bromo-3,5-dimethylphenol, also known as 4-Bromo-3,5-xylenol, is a brominated phenol

derivative. It presents as a white to pale cream or pink crystalline powder.[1][2] Its chemical

structure and key properties are summarized below.
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Property Value Source(s)

Melting Point 113-115 °C [3][4]

112.0-118.0 °C [1][2]

113-116 °C [5]

115.0-118.0 °C [6]

113-117 °C [7]

Molecular Formula C₈H₉BrO [2][3][7][8]

Molecular Weight 201.06 g/mol [3][4][8]

Assay (by GC) ≥98.5% [1][2]

99% [3][4]

>98.0% [6]

CAS Number 7463-51-6 [2][3][4][5][7]

Experimental Protocols
Determination of Melting Point
The melting point of a solid organic compound is a critical physical property used for

identification and purity assessment. A pure crystalline solid will have a sharp melting point,

typically within a 0.5-1.0°C range. The presence of impurities generally leads to a depression

and broadening of the melting point range.

Methodology:

A common method for determining the melting point involves using a capillary tube and a

melting point apparatus.[9]

Sample Preparation: A small amount of the dry, crystalline 4-Bromo-3,5-dimethylphenol is
placed in a capillary tube, which is then sealed at one end.[9] The sample is packed down to

a height of 1-2 mm by tapping the tube.[9][10]
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Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a thermometer.[9]

Heating: The sample is heated, and the rate of temperature increase should be slow, around

1-2°C per minute, as the temperature approaches the expected melting point. This ensures

thermal equilibrium between the sample, the heating block, and the thermometer.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting) are recorded.

This provides the melting point range.

Refinement (Optional but Recommended): An initial rapid determination can be performed to

find an approximate melting point. Subsequently, a more careful, slower determination is

carried out to obtain an accurate value.

Visualizations
Logical Workflow for Compound Identification
The following diagram illustrates a typical workflow for the identification and characterization of

a chemical compound like 4-Bromo-3,5-dimethylphenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b051444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Physicochemical Analysis

Structure Confirmation

Final Characterization

Chemical Synthesis

Purification
(e.g., Recrystallization, Chromatography)

Melting Point Determination NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Spectroscopic Data Analysis

Structure Elucidation

Purity Assessment
(e.g., GC, HPLC)

Compound Characterized

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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